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Compound of Interest

Compound Name: Dhodh-IN-18

Cat. No.: B15497073 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of laboratory chemicals are paramount to ensuring a secure work environment and

regulatory compliance. This document provides essential guidance on the proper disposal

procedures for Dhodh-IN-18, a potent, research-grade dihydroorotate dehydrogenase

(DHODH) inhibitor. Due to the absence of a specific Safety Data Sheet (SDS), this guide is

based on the chemical properties of Dhodh-IN-18 and standard protocols for similar hazardous

compounds.

Dhodh-IN-18 is identified as a heterocyclic, halogenated organic compound.[1][2] Its molecular

formula is C21H16ClF5N6O4.[2] As with many potent enzyme inhibitors used in research, it

should be treated as hazardous waste.[3] The following procedures are designed to minimize

risk and ensure proper disposal.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is crucial to handle Dhodh-IN-18 with appropriate

personal protective equipment (PPE). This includes, but is not limited to:

Gloves: Chemical-resistant gloves are mandatory.

Eye Protection: Safety glasses or goggles should always be worn.

Lab Coat: A lab coat must be worn to protect from spills.
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Respiratory Protection: Depending on the physical form of the compound and the procedure,

a respirator may be necessary to avoid inhalation.

All handling of Dhodh-IN-18, including preparation for disposal, should be conducted within a

certified chemical fume hood to prevent the release of potentially harmful vapors or dust.

Step-by-Step Disposal Procedures
Given that Dhodh-IN-18 is a halogenated organic compound, it must be segregated from non-

halogenated waste streams to ensure proper disposal, which typically involves incineration at a

licensed hazardous waste facility.[1][4][5][6][7]

1. Waste Segregation:

Solid Waste: Collect any solid Dhodh-IN-18 waste, including contaminated consumables

(e.g., weighing paper, pipette tips, and microfuge tubes), in a designated, properly labeled

hazardous waste container. This container should be clearly marked as "Halogenated

Organic Solid Waste."

Liquid Waste: Solutions containing Dhodh-IN-18 should be collected in a separate, sealed,

and clearly labeled container for "Halogenated Organic Liquid Waste." Do not mix with non-

halogenated organic solvents or aqueous waste.[1][4][5][6][7]

Empty Containers: Original containers of Dhodh-IN-18 should be triple-rinsed with a suitable

solvent (e.g., ethanol or acetone). The rinsate must be collected and disposed of as

halogenated liquid waste. After rinsing, the container can be disposed of according to your

institution's guidelines for empty chemical containers.

2. Labeling: All waste containers must be accurately and clearly labeled with the following

information:

The words "Hazardous Waste"

The full chemical name: "Dhodh-IN-18"

The primary hazards (e.g., "Toxic," "Irritant")

The date of accumulation
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The name of the principal investigator or laboratory contact

3. Storage: Store waste containers in a designated satellite accumulation area within the

laboratory. Ensure the containers are sealed tightly to prevent leaks or spills. Secondary

containment is highly recommended.

4. Disposal Request: Once the waste container is full, or if it has been in storage for a period

defined by your institution's policies (typically not exceeding one year), submit a hazardous

waste pickup request to your institution's Environmental Health and Safety (EHS) office. Do not

attempt to dispose of this chemical down the drain or in regular trash.

Quantitative Data Summary
For clarity and quick reference, the key chemical identifiers for Dhodh-IN-18 are summarized in

the table below.

Property Value

CAS Number 2685799-97-5

Molecular Formula C21H16ClF5N6O4

Molecular Weight 546.83 g/mol

Target Dihydroorotate Dehydrogenase (DHODH)

Experimental Protocols
While specific experimental protocols for Dhodh-IN-18 are not provided in the search results,

the disposal procedures outlined above are based on the general handling of potent,

halogenated, heterocyclic enzyme inhibitors in a research setting.

Waste Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Dhodh-IN-18.
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Laboratory Operations

Waste Collection and Segregation

Final Disposal
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Workflow for the proper disposal of Dhodh-IN-18.
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By adhering to these procedures, researchers can ensure the safe and compliant disposal of

Dhodh-IN-18, thereby protecting themselves, their colleagues, and the environment. Always

consult your institution's specific guidelines and EHS office for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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